Cas no 2307737-83-1 (7-bromochroman-4-amine;hydrochloride)

• Product Name: 7-bromochroman-4-amine;hydrochloride
• CAS No: 2307737-83-1
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• MDL: MFCD28404667
• CID: 5140691
• PubChem ID: 124219970
• Update Time: 2025-06-09

7-bromochroman-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-BROMOCHROMAN-4-AMINE HYDROCHLORIDE
• 7-bromochroman-4-amine;hydrochloride
• AS-38585
• 7-Bromochroman-4-amineHCl
• 7-BROMO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE HYDROCHLORIDE
• 7-Bromochroman-4-amine HCl
• SB44359
• AKOS037643859
• EN300-7411164
• CS-0321549
• 2307737-83-1
• 7-bromo-3,4-dihydro-2H-chromen-4-amine;hydrochloride
• MFCD28404667

• MDL： MFCD28404667
• Inchi： 1S/C9H10BrNO.ClH/c10-6-1-2-7-8(11)3-4-12-9(7)5-6;/h1-2,5,8H,3-4,11H2;1H
• InChI Key： BVJCAWWHYBICLV-UHFFFAOYSA-N
• SMILES： NC1CCOC2=CC(Br)=CC=C12.Cl

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 7-bromochroman-4-amine;hydrochloride

Recent Advances in the Study of 7-Bromochroman-4-amine Hydrochloride (CAS: 2307737-83-1)

7-Bromochroman-4-amine hydrochloride (CAS: 2307737-83-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and cardiovascular disorders. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 7-bromochroman-4-amine hydrochloride via a multi-step process involving bromination and subsequent reduction. The researchers optimized the reaction conditions to achieve a high yield (85%) and purity (>98%), making it a viable candidate for large-scale production. The compound's structural features, including the bromine substituent and the amine hydrochloride moiety, were found to enhance its reactivity and stability, respectively.

In another study, 7-bromochroman-4-amine hydrochloride was investigated for its potential as a building block in the development of novel serotonin receptor modulators. The compound's ability to interact with serotonin receptors was evaluated using in vitro binding assays, revealing promising affinity for the 5-HT_2A receptor subtype. These findings suggest its utility in the design of new therapeutics for mood disorders and schizophrenia.

Further research has explored the compound's role in cardiovascular drug development. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 7-bromochroman-4-amine hydrochloride exhibited significant vasodilatory effects in preclinical models. The researchers attributed this activity to the compound's ability to modulate nitric oxide synthase (NOS) pathways, highlighting its potential as a lead compound for antihypertensive drugs.

Despite these promising results, challenges remain in the clinical translation of 7-bromochroman-4-amine hydrochloride-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research is focused on developing more selective and potent analogs with improved drug-like properties.

In conclusion, 7-bromochroman-4-amine hydrochloride (CAS: 2307737-83-1) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for medicinal chemists. Future studies should aim to elucidate its mechanisms of action in greater detail and explore its potential in combination therapies.